Cas no 1806977-40-1 (2-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1806977-40-1
• MF: C₉H₄BrF₅N₂
• MW: 315.03747844696
• CID: 4864433
• Update Time: 2025-10-05

2-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H4BrF5N2/c10-7-6(8(11)12)4(1-2-16)5(3-17-7)9(13,14)15/h3,8H,1H2
• InChI Key： JVFVCQFDSBZNEF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C(CC#N)=C(C=N1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 3
• Topological Polar Surface Area: 36.7

Additional information on 2-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile

Comprehensive Overview of 2-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806977-40-1)

2-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, identified by its CAS No. 1806977-40-1, has garnered attention due to its unique structural properties, which include a bromine substituent, difluoromethyl, and trifluoromethyl groups. These features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of crop protection agents and drug discovery.

The growing interest in fluorinated compounds stems from their ability to enhance the metabolic stability and bioavailability of molecules. Researchers are increasingly focusing on 2-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile as a building block for designing novel heterocyclic compounds. Its pyridine core and nitrile functionality offer versatile reactivity, enabling modifications that align with modern green chemistry principles. This aligns with the current trend of developing sustainable synthetic routes to reduce environmental impact.

In the context of agrochemical innovation, this compound is explored for its potential in creating next-generation pesticides. The trifluoromethyl group is known to improve the lipophilicity and binding affinity of molecules, making them more effective against resistant pests. Similarly, in pharmaceutical research, the difluoromethyl moiety is leveraged to modulate the pharmacokinetic properties of drug candidates, addressing challenges like drug resistance and enzyme inhibition.

From a synthetic chemistry perspective, CAS No. 1806977-40-1 serves as a critical intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Its bromine atom provides a handle for further functionalization, while the nitrile group can be converted into carboxylic acids, amides, or tetrazoles. This versatility is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid diversification of molecular scaffolds is essential.

The demand for 2-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile is also driven by advancements in precision agriculture and personalized medicine. As industries prioritize efficiency and target specificity, this compound’s role in developing tailored solutions becomes increasingly prominent. Its compatibility with catalytic methodologies further enhances its appeal, reducing reliance on stoichiometric reagents and minimizing waste.

In summary, 2-Bromo-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1806977-40-1) represents a cornerstone in modern chemical synthesis. Its multifaceted applications in life sciences and material innovation underscore its importance in addressing global challenges, from food security to therapeutic breakthroughs. As research continues to evolve, this compound is poised to play a pivotal role in shaping the future of sustainable chemistry.